2-amino-3-[(E)-{[5-chloro-2-(prop-2-yn-1-yloxy)phenyl]methylidene}amino]-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one

• IUPAC Name: 2-amino-3-[(E)-(5-chloro-2-prop-2-ynoxyphenyl)methylideneamino]-6-(trifluoromethyl)pyrimidin-4-one
• InChI: InChI=1S/C15H10ClF3N4O2/c1-2-5-25-11-4-3-10(16)6-9(11)8-21-23-13(24)7-12(15(17,18)19)22-14(23)20/h1,3-4,6-8H,5H2,(H2,20,22)/b21-8+
• InChI Key: FAZRIWOZPJZWEH-ODCIPOBUSA-N
• Canonical SMILES: C#CCOC1=C(C=C(C=C1)Cl)C=NN2C(=O)C=C(N=C2N)C(F)(F)F
• Isomeric SMILES: C#CCOC1=C(C=C(C=C1)Cl)/C=N/N2C(=O)C=C(N=C2N)C(F)(F)F
• Molecular Formula: C15H10ClF3N4O2
• Molecular Weight: 370.71 g/mol
• CAS No.: 866149-03-3

Description

2-amino-3-[(E)-{[5-chloro-2-(prop-2-yn-1-yloxy)phenyl]methylidene}amino]-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one is a useful research compound. Its molecular formula is C15H10ClF3N4O2 and its molecular weight is 370.72. The purity is usually 95%.
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Scientific Research Applications

Molecular Docking and Synthesis Studies

• A study by Holam et al. (2022) focused on synthesizing derivatives of dihydropyrimidine, including compounds structurally similar to the specified chemical. They employed molecular docking studies to predict the affinity of these compounds with CDK4 protein, revealing significant interactions and binding energies.

SAR Studies on Gene Expression Inhibitors

• Research by Palanki et al. (2000) conducted structure-activity relationship (SAR) studies on N-[3, 5-bis(trifluoromethyl)phenyl][2-chloro-4-(trifluoromethyl)pyrimidin-5 -yl]carboxamide, an inhibitor of NF-kappaB and AP-1 transcription factors. This study offers insights into the effects of substituting different groups on the pyrimidine ring of compounds similar to the one .

Antimicrobial and Antioxidant Screening

• Dey et al. (2022) conducted research on 3, 4-Dihydropyrimidin-2-one Derivatives, closely related to the specified chemical. They evaluated these compounds for their antimicrobial activity against various bacterial and fungal species and found significant antimicrobial and antioxidant properties.

Synthesis of Dihydropyrimidine Derivatives

• A study by Namazi et al. (2001) investigated the chemical reactivity of positions in Biginelli type compounds, leading to the synthesis of new dihydropyrimidine derivatives. This research contributes to the understanding of the chemical behavior and potential applications of compounds structurally related to 2-amino-3-[(E)-{[5-chloro-2-(prop-2-yn-1-yloxy)phenyl]methylidene}amino]-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one.